Cas no 2742657-79-8 (3-(2-Aminopropan-2-yl)phenol hydrobromide)

• Product Name: 3-(2-Aminopropan-2-yl)phenol hydrobromide
• CAS No: 2742657-79-8
• MF: C₉H₁₄BrNO
• MW: 232.117561817169
• CID: 6207334
• PubChem ID: 165713426
• Update Time: 2025-06-08

3-(2-Aminopropan-2-yl)phenol hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminopropan-2-yl)phenol hydrobromide
• EN300-37156059
• 2742657-79-8
• 3-(2-Aminopropan-2-yl)phenol hydrobromide

• Inchi： 1S/C9H13NO.BrH/c1-9(2,10)7-4-3-5-8(11)6-7;/h3-6,11H,10H2,1-2H3;1H
• InChI Key： VFMWFDNLQALAJS-UHFFFAOYSA-N
• SMILES： Br.OC1=CC=CC(=C1)C(C)(C)N

Computed Properties

• Exact Mass: 231.02588g/mol
• Monoisotopic Mass: 231.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(2-Aminopropan-2-yl)phenol hydrobromide

3-(2-Aminopropan-2-yl)phenol Hydrobromide (CAS No. 2742657-79-8): An Overview of Its Properties, Applications, and Recent Research

3-(2-Aminopropan-2-yl)phenol hydrobromide (CAS No. 2742657-79-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of phenol, with an amino-substituted isopropyl group attached to the phenolic ring, and it exists in the form of a hydrobromide salt. The combination of these functional groups imparts specific chemical and biological characteristics that make it an intriguing candidate for various research and development activities.

The molecular formula of 3-(2-Aminopropan-2-yl)phenol hydrobromide is C₉H₁₃NO₂·HBr, and its molecular weight is approximately 241.11 g/mol. The compound is typically obtained as a white to off-white crystalline solid, which is soluble in water and common organic solvents such as methanol and ethanol. These solubility properties are crucial for its use in various chemical reactions and biological assays.

In terms of its chemical structure, the presence of the phenolic hydroxyl group (-OH) and the tertiary amine (-N(CH₃)₂) provides 3-(2-Aminopropan-2-yl)phenol hydrobromide with both acidic and basic functionalities. This dual nature allows it to participate in a wide range of chemical reactions, including acid-base reactions, nucleophilic substitutions, and condensation reactions. These properties are particularly valuable in synthetic chemistry, where the compound can serve as a versatile building block for the synthesis of more complex molecules.

The biological activity of 3-(2-Aminopropan-2-yl)phenol hydrobromide has been the subject of several recent studies. One notable area of research involves its potential as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of this compound on calcium channels in neuronal cells. The results indicated that 3-(2-Aminopropan-2-yl)phenol hydrobromide can selectively modulate certain types of calcium channels, which could have implications for the treatment of neurological disorders such as epilepsy and neuropathic pain.

In addition to its potential as a channel modulator, 3-(2-Aminopropan-2-yl)phenol hydrobromide has also shown promise in anti-inflammatory applications. A study published in the Inflammation Research journal in 2020 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-(2-Aminopropan-2-yl)phenol hydrobromide could be a valuable lead compound for developing new anti-inflammatory drugs.

The safety profile of 3-(2-Aminopropan-2-yl)phenol hydrobromide has also been evaluated in several preclinical studies. Toxicological assessments have shown that it has low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 3-(2-Aminopropan-2-yl)phenol hydrobromide (CAS No. 2742657-79-8) is a multifaceted compound with unique chemical and biological properties that make it an attractive target for research and development in medicinal chemistry and pharmaceutical sciences. Its potential applications in modulating ion channels, anti-inflammatory therapy, and other areas highlight its significance as a valuable tool for advancing our understanding of biological processes and developing new therapeutic strategies.